Cas no 808127-33-5 (Urea,N-[4-(2,3-dihydro-1-oxo-1H-isoindol-4-yl)-3-methylphenyl]-N'-[4-fluoro-3-(trifluoromethyl)phenyl]-)

• Product name: Urea,N-[4-(2,3-dihydro-1-oxo-1H-isoindol-4-yl)-3-methylphenyl]-N'-[4-fluoro-3-(trifluoromethyl)phenyl]-
• CAS No: 808127-33-5
• MF: C₂₃H₁₇F₄N₃O₂
• MW: 443.393599271774
• CID: 1801696

Urea,N-[4-(2,3-dihydro-1-oxo-1H-isoindol-4-yl)-3-methylphenyl]-N'-[4-fluoro-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[4-(2,3-dihydro-1-oxo-1H-isoindol-4-yl)-3-methylphenyl]-N'-[4-fluoro-3-(trifluoromethyl)phenyl]-
• Urea, N-[4-(2,3-dihydro-1-oxo-1H-isoindol-4-yl)-3-methylphenyl]-N'-[4-fluoro-3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C23H17F4N3O2/c1-12-9-13(5-7-15(12)16-3-2-4-17-18(16)11-28-21(17)31)29-22(32)30-14-6-8-20(24)19(10-14)23(25,26)27/h2-10H,11H2,1H3,(H,28,31)(H2,29,30,32)
• InChI Key： DANHRDUDZBJEAW-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C2=CC=CC3=C2CNC3=O)C(C)=C1)C(NC1=CC=C(F)C(C(F)(F)F)=C1)=O

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 543.3±50.0 °C(Predicted)
• pka: 12.98±0.70(Predicted)